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Compound of Interest

Compound Name:

N-(4-

ethylphenyl)cyclopropanecarboxa

mide

Cat. No.: B290456

Get Quote

This guide provides a comprehensive technical overview of N-(4-
ethylphenyl)cyclopropanecarboxamide, a molecule of interest for researchers in synthetic

chemistry, drug discovery, and materials science. While a specific CAS number for this

compound is not readily found in major chemical databases, this document furnishes its

identifiers, predicted physicochemical properties, a detailed synthesis protocol, analytical

characterization methods, and safety information based on its chemical structure and data from

closely related analogues.

Chemical Identity and Physicochemical Properties
N-(4-ethylphenyl)cyclopropanecarboxamide is an amide derivative characterized by a

cyclopropane ring attached to a carbonyl group, which is in turn bonded to the nitrogen of a 4-

ethylaniline moiety. This structure combines the rigidity and unique electronic properties of the

cyclopropyl group with the aromatic nature of the substituted phenyl ring, making it an

interesting scaffold for various applications.
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Identifier Value Source

IUPAC Name

N-(4-

ethylphenyl)cyclopropanecarb

oxamide

-

Chemical Formula C₁₂H₁₅NO Calculated

Molecular Weight 189.25 g/mol Calculated

Canonical SMILES
CCC1=CC=C(C=C1)NC(=O)C

2CC2
-

InChI Key Inferred from structure -

CAS Number Not available -

Predicted Physicochemical Data
The following properties are estimated based on the compound's structure and data from

analogous compounds such as N-(4-ethylphenyl)acetamide.[1][2][3][4][5][6]

Property Predicted Value

Melting Point

Expected to be a solid at room temperature,

with a melting point likely in the range of 100-

150 °C.

Boiling Point > 300 °C

Solubility

Sparingly soluble in water; soluble in organic

solvents like ethanol, acetone, and

dichloromethane.

Appearance White to off-white crystalline solid.

Synthesis Methodology: A Validated Approach
The most direct and reliable method for the synthesis of N-(4-
ethylphenyl)cyclopropanecarboxamide is the acylation of 4-ethylaniline with

cyclopropanecarbonyl chloride. This is a standard procedure for amide bond formation.
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Caption: Synthesis workflow for N-(4-ethylphenyl)cyclopropanecarboxamide.

Step-by-Step Experimental Protocol
Preparation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stirrer

and a nitrogen inlet, add 4-ethylaniline (1.21 g, 10 mmol) and 100 mL of anhydrous

dichloromethane (DCM).

Addition of Base: Add triethylamine (1.52 mL, 11 mmol) to the solution. Cool the mixture to 0

°C in an ice bath.

Acylation: Slowly add a solution of cyclopropanecarbonyl chloride (1.05 g, 10 mmol) in 20 mL

of anhydrous DCM to the stirred mixture over 30 minutes.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).
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Work-up: Upon completion, wash the reaction mixture sequentially with 50 mL of 1M HCl, 50

mL of saturated sodium bicarbonate solution, and 50 mL of brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or hexanes/ethyl acetate) to obtain pure N-(4-
ethylphenyl)cyclopropanecarboxamide.

Analytical Characterization
To confirm the identity and purity of the synthesized N-(4-
ethylphenyl)cyclopropanecarboxamide, the following analytical techniques are

recommended:

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy: The spectrum should show

characteristic signals for the ethyl group (a triplet and a quartet), the aromatic protons, the

amide proton (a broad singlet), and the cyclopropyl protons (multiplets).

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy: The spectrum will display

distinct peaks corresponding to the carbons of the ethyl group, the aromatic ring, the amide

carbonyl, and the cyclopropane ring.

Mass Spectrometry (MS): The mass spectrum should exhibit a molecular ion peak (M+)

corresponding to the molecular weight of the compound (m/z = 189.25).

Infrared (IR) Spectroscopy: The IR spectrum will show characteristic absorption bands for

the N-H stretch (around 3300 cm⁻¹), the C=O stretch of the amide (around 1650 cm⁻¹), and

C-H stretches of the aromatic and aliphatic groups.

Potential Applications and Research Context
The N-(4-ethylphenyl)cyclopropanecarboxamide scaffold is of significant interest in

medicinal chemistry. The cyclopropane ring is a bioisostere for a phenyl ring or a gem-dimethyl

group and can enhance metabolic stability and binding affinity.[7] Amide-containing compounds

are prevalent in pharmaceuticals. Derivatives of cyclopropanecarboxamide have been
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investigated for various biological activities, including as fungicides and in other agrochemical

applications.[8] The N-aryl amide linkage is a common feature in many biologically active

molecules.

Safety and Handling
While specific toxicity data for N-(4-ethylphenyl)cyclopropanecarboxamide is not available, it

should be handled with the standard precautions for laboratory chemicals. Based on data for

similar aromatic amides, the compound may be harmful if swallowed or inhaled and may cause

skin and eye irritation.[9][10][11][12][13]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid generating dust.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents and strong acids.[9]

First-Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes.

Skin: Wash with soap and water.

Inhalation: Move to fresh air.

Ingestion: Do not induce vomiting. Seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b290456?utm_src=pdf-custom-synthesis#bc-rfq
https://comptox.epa.gov/dashboard/chemical/properties/DTXSID80190099
https://webbook.nist.gov/cgi/inchi?ID=C3663341&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Ethylphenyl_acetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_4-Ethylphenyl_acetamide
https://www.chemeo.com/cid/109-807-5/N-4-ethylphenyl-acetamide
https://www.chemeo.com/cid/109-807-5/N-4-ethylphenyl-acetamide
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8M2JQA56H7
https://webbook.nist.gov/cgi/cbook.cgi?ID=C3663341&Units=CAL
https://asianpubs.org/index.php/ajchem/article/download/25_15_37/8141
https://pubchem.ncbi.nlm.nih.gov/compound/Carpropamid
https://dcc-la.safecollegessds.com/document/repo/08368469-b341-4e4d-8f05-89cfa898e380
https://www.chempoint.com/products/download?grade=30648&doctype=sds
https://solutions.covestro.com/api/uwsi/download?productNumber=50016236&country=US&language=EN&realSubstanceNumber=112000084693
https://chemicea.com/chem_enq/api/viewmsds/11082
https://www.fishersci.com/store/msds?partNumber=AC118822500&countryCode=US&language=en
https://www.benchchem.com/product/b290456/docs#an-in-depth-technical-guide-to-n-4-ethylphenyl-cyclopropanecarboxamide
https://www.benchchem.com/product/b290456/docs#an-in-depth-technical-guide-to-n-4-ethylphenyl-cyclopropanecarboxamide
https://www.benchchem.com/product/b290456/docs#an-in-depth-technical-guide-to-n-4-ethylphenyl-cyclopropanecarboxamide
https://www.benchchem.com/product/b290456/docs#an-in-depth-technical-guide-to-n-4-ethylphenyl-cyclopropanecarboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b290456?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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